4-[(6-nitro-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)methyl]benzoic acid

• IUPAC Name: 4-[(6-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)methyl]benzoic acid
• InChI: InChI=1S/C20H12N2O6/c23-18-14-3-1-2-13-16(22(27)28)9-8-15(17(13)14)19(24)21(18)10-11-4-6-12(7-5-11)20(25)26/h1-9H,10H2,(H,25,26)
• InChI Key: OHYGMNNVBHAASU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)CC4=CC=C(C=C4)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C20H12N2O6
• Molecular Weight: 376.3 g/mol

Description

4-[(6-nitro-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)methyl]benzoic acid is a useful research compound. Its molecular formula is C20H12N2O6 and its molecular weight is 376.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.06953611 g/mol and the complexity rating of the compound is 681. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Traceless Redox-Annulations

Research demonstrates the utility of benzoic acid derivatives in redox-neutral annulations, enabling the synthesis of complex molecular structures. For example, amines such as 1,2,3,4-tetrahydroisoquinoline undergo redox-neutral annulations with ortho-(nitromethyl)benzaldehyde, facilitated by benzoic acid as a promoter. This method offers a route to synthesize tetrahydroprotoberberines, showcasing the potential of benzoic acid derivatives in complex molecular synthesis (Rickertsen et al., 2020).

Photophysical Properties and Aggregation Enhanced Emission

The study of 1,8-naphthalimide derivatives, including those related to the mentioned chemical compound, reveals their ability to form nanoaggregates in aqueous-DMF solution, exhibiting aggregation enhanced emission. The photophysical properties of these compounds have been recorded both in solution and in the solid state, highlighting the importance of π-π stacking and intermolecular and intramolecular interactions in determining their emission properties (Srivastava et al., 2016).

Synthesis of Pyrazinoisoquinolinecarboxylic Acids

Another application involves the synthesis of pyrazino[2,3-c]isoquinolinecarboxylic acids from 1-methylisoquinoline-3,4-diamine, demonstrating the versatility of nitration and oxidation reactions in creating fused pyrazine rings and introducing carboxylic acid functionalities. This research underscores the synthetic utility of such compounds in creating new chemical entities (Deady & Quazi, 1992).

Gel-Formation in Imide Derivatives

The solvation-controlled reaction paths leading to gel formation in imide derivatives underscore the potential of these compounds in material science. For instance, certain reactions involving 1,8-naphthalic anhydride derivatives result in gels in mixed solvents, indicating applications in the development of new materials and the study of molecular interactions (Singh & Baruah, 2008).

Nitro-Fluorophore Sensors for Hypoxic Tumor Cells

Compounds with nitro groups have been developed as highly effective sensors for hypoxic tumor cells. These sensors, based on nitro-fluorophore derivatives, exhibit significant fluorescence characteristics that are promising for medical imaging and cancer diagnosis, showcasing the potential of these compounds in biomedicine and pharmacology (Dai et al., 2008).